Cas no 2680886-25-1 (benzyl N-benzyl-N-(3-ethynylphenyl)carbamate)

• Product Name: benzyl N-benzyl-N-(3-ethynylphenyl)carbamate
• CAS No: 2680886-25-1
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 5628623
• PubChem ID: 165924716
• Update Time: 2025-06-14

benzyl N-benzyl-N-(3-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-benzyl-N-(3-ethynylphenyl)carbamate
• 2680886-25-1
• EN300-28297254

• Inchi： 1S/C23H19NO2/c1-2-19-14-9-15-22(16-19)24(17-20-10-5-3-6-11-20)23(25)26-18-21-12-7-4-8-13-21/h1,3-16H,17-18H2
• InChI Key： ZGFPJCFRZOYAFW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=C(C#C)C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.141578849g/mol
• Monoisotopic Mass: 341.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-benzyl-N-(3-ethynylphenyl)carbamate

Comprehensive Overview of Benzyl N-benzyl-N-(3-ethynylphenyl)carbamate (CAS No. 2680886-25-1)

Benzyl N-benzyl-N-(3-ethynylphenyl)carbamate (CAS No. 2680886-25-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique carbamate and ethynyl functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure, which includes a benzyl group and an ethynylphenyl moiety, makes it particularly valuable for applications in drug discovery and polymer chemistry.

In recent years, the demand for N-benzyl carbamate derivatives has surged due to their role in the development of novel pharmaceuticals and advanced materials. Researchers are particularly interested in the 3-ethynylphenyl group, which can participate in click chemistry reactions, enabling the rapid assembly of diverse molecular architectures. This property aligns with the growing trend of click chemistry in drug discovery, a topic frequently searched by professionals in the field. The compound’s CAS No. 2680886-25-1 is often queried in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of benzyl N-benzyl-N-(3-ethynylphenyl)carbamate typically involves the reaction of 3-ethynylaniline with benzyl chloroformate, followed by further functionalization. This process highlights the compound’s utility as an intermediate in multi-step synthetic routes. Its stability under various conditions and compatibility with common reagents make it a preferred choice for chemists exploring new carbamate-based therapeutics or materials. The compound’s ethynyl group also opens doors to applications in bioorthogonal chemistry, a hot topic in modern chemical biology.

From an industrial perspective, benzyl N-benzyl-N-(3-ethynylphenyl)carbamate is gaining traction due to its potential in creating high-performance polymers. The incorporation of ethynyl groups into polymer backbones can enhance thermal stability and mechanical properties, addressing the demand for advanced materials in electronics and aerospace. This aligns with frequent searches for polymer additives and thermal stabilizers, indicating a strong market interest. Additionally, the compound’s benzyl group contributes to its solubility in organic solvents, facilitating its use in solution-based processing techniques.

In the realm of drug discovery, N-benzyl carbamates are recognized for their bioactivity and ability to serve as prodrugs. The 3-ethynylphenyl moiety in CAS No. 2680886-25-1 can be leveraged to design targeted therapies, particularly in oncology and neurology. This connects with trending searches for small molecule inhibitors and drug delivery systems. The compound’s modularity allows for easy modification, making it a valuable tool for medicinal chemists exploring structure-activity relationships.

Environmental and safety considerations are also paramount when working with benzyl N-benzyl-N-(3-ethynylphenyl)carbamate. While the compound is not classified as hazardous, proper handling protocols should be followed to ensure safe usage in laboratories. This reflects the broader industry focus on green chemistry and sustainable synthesis, topics frequently searched by professionals aiming to minimize environmental impact. The compound’s stability and low toxicity profile further enhance its appeal for large-scale applications.

In summary, benzyl N-benzyl-N-(3-ethynylphenyl)carbamate (CAS No. 2680886-25-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features, including the carbamate and ethynyl groups, make it a cornerstone for innovative research. As interest in click chemistry, bioorthogonal reactions, and high-performance polymers continues to grow, this compound is poised to play a pivotal role in advancing these fields. Its versatility and applicability to trending research areas ensure its continued relevance in the scientific community.